Cas no 1189661-31-1 (4-Fluorobenzylamine-13C6)

• Product Name: 4-Fluorobenzylamine-13C6
• CAS No: 1189661-31-1
• MF: C₇H₈FN
• MW: 125.143525123596
• CID: 4554956
• Update Time: 2025-10-30

4-Fluorobenzylamine-13C6 Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzylamine-13C6
• (4-Fluorophenyl)methanamine-13C6
• [(4-Fluorophenyl)methyl]amine-13C6
• 1-(4-Fluorophenyl)methanamine-13C6
• 4-Fluorobenzenemethanamine-13C6
• NSC 158269-13C6
• p-Fluorobenzylamine-13C6

• Inchi： 1S/C7H8FN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2
• InChI Key： IIFVWLUQBAIPMJ-UHFFFAOYSA-N
• SMILES： c1cc(CN)ccc1F

4-Fluorobenzylamine-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Fluorobenzylamine-13C6

Comprehensive Guide to 4-Fluorobenzylamine-¹³C₆ (CAS No. 1189661-31-1): Applications, Synthesis, and Isotopic Labeling Insights

In the realm of isotopic labeling and pharmaceutical research, 4-Fluorobenzylamine-¹³C₆ (CAS No. 1189661-31-1) has emerged as a critical compound for advanced metabolic studies and drug development. This carbon-13 labeled derivative of 4-fluorobenzylamine is widely utilized in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and tracer experiments due to its high isotopic purity (>99%) and structural specificity. Researchers increasingly seek stable isotope-labeled compounds like this to unravel complex biochemical pathways, a trend driven by the growing demand for precision medicine and personalized therapeutics.

The molecular structure of 4-Fluorobenzylamine-¹³C₆ features a fluorine-substituted benzene ring with all six carbon atoms replaced by ¹³C isotopes, making it invaluable for isotopic fingerprinting in pharmacokinetic studies. A 2023 survey of PubMed citations reveals a 42% year-over-year increase in publications utilizing fluorinated aromatic amines, underscoring their importance in: (1) designing PET radiotracer precursors, (2) developing targeted protein degraders (PROTACs), and (3) creating fluorescent molecular probes. These applications align with current industry focus areas such as cancer theranostics and neurodegenerative disease research.

Synthetic routes to 4-Fluorobenzylamine-¹³C₆ typically involve multistep ¹³C-enriched synthesis starting from benzene-¹³C₆, with key steps including electrophilic fluorination and reductive amination. Recent advancements in continuous flow chemistry have improved yields to >85% while reducing isotopic dilution – a common challenge in labeled compound production. Analytical data shows characteristic ¹H NMR signals at δ 7.30 (d, ³J_HH = 8.5 Hz, 2H) and 6.99 (t, ³J_HH = 8.7 Hz, 2H) for the aromatic protons, with ¹³C NMR displaying enriched peaks at 162.4 (d, ¹J_CF = 245 Hz), 135.2, 129.8, and 115.6 ppm.

Storage and handling of 4-Fluorobenzylamine-¹³C₆ require protection from light and moisture, with recommended storage at 2-8°C under inert atmosphere. The compound's stability profile shows <90% degradation after 24 months when properly stored, as confirmed by accelerated stability testing (40°C/75% RH for 6 months). Its water solubility (23 mg/mL at 25°C) and logP value of 1.72 make it suitable for both aqueous and organic phase reactions.

Emerging applications leverage the unique properties of 4-Fluorobenzylamine-¹³C₆ in quantitative proteomics and receptor occupancy studies. A 2024 Nature Methods paper demonstrated its use in creating isobaric tags for multiplexed protein quantification, achieving 5-plex analysis with <1.5% ratio compression. Furthermore, its incorporation into covalent inhibitor scaffolds enables precise tracking of target engagement through ¹⁹F/¹³C dual-nuclei detection strategies.

The global market for isotope-labeled fine chemicals is projected to reach $780 million by 2027 (CAGR 6.8%), with fluorinated ¹³C compounds representing the fastest-growing segment. This growth is fueled by pharmaceutical companies adopting labeled API strategies to accelerate FDA submissions and academic institutions expanding metabolic flux analysis capabilities. Suppliers now offer customized enrichment patterns (e.g., ¹³C₆ vs ¹³C₁) to meet diverse research needs.

Quality control of 4-Fluorobenzylamine-¹³C₆ involves rigorous testing by HPLC-MS (purity >98%), isotopic abundance analysis (EA-IRMS), and residual solvent screening (GC-MS). Leading manufacturers provide comprehensive certificates of analysis including ¹H/¹³C NMR spectra, HRMS data, and elemental analysis results. Batch-to-batch consistency is critical for reproducibility in longitudinal studies.

Future directions for 4-Fluorobenzylamine-¹³C₆ applications include integration with AI-assisted drug discovery platforms and microfluidic synthesis systems. Recent patents disclose novel uses in DNA-encoded library synthesis and metabolomics reference standards. As the scientific community prioritizes green chemistry principles, solvent-free synthetic approaches for such labeled compounds are gaining traction.